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Introduction
Synaptotagmin-like protein 5 (SYTL5), also known as SHLP-5, is a member of the

synaptotagmin-like protein family.[1] It is characterized by an N-terminal Slp homology domain

(SHD) that functions as a binding site for the small GTPase Rab27A, a key player in protein

transport and vesicle trafficking.[1][2] Emerging research has implicated SYTL5 in critical

cellular processes, including the regulation of mitophagy and mitochondrial metabolism.[2][3][4]

Furthermore, studies have linked aberrant SYTL5 expression to cancer progression,

highlighting its potential as a therapeutic target and biomarker. For instance, SYTL5 has been

shown to promote papillary thyroid carcinoma progression by activating the NF-kappaB

signaling pathway.[1][5]

Accurate and reliable quantification of SHLP-5/SYTL5 gene expression is therefore crucial for

elucidating its biological functions and its role in disease. Quantitative real-time PCR (qPCR) is

a highly sensitive and specific method for measuring gene expression levels.[6][7] This

document provides a detailed protocol for the quantification of human SHLP-5/SYTL5 mRNA

levels using SYBR Green-based qPCR, along with guidelines for data analysis and

presentation.
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The following diagrams illustrate the known signaling pathway of SHLP-5/SYTL5 and the

experimental workflow for its quantification.
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qPCR Workflow for SHLP-5/SYTL5 Quantification

1. Total RNA Extraction
(from cells or tissues)

2. RNA Quality & Quantity Control
(e.g., NanoDrop, Bioanalyzer)

3. Reverse Transcription
(RNA to cDNA)

4. qPCR Reaction Setup
(SYBR Green Master Mix, Primers, cDNA)

5. Real-Time PCR Amplification
(Thermal Cycler)

6. Data Analysis
(Relative Quantification, e.g., ΔΔCt method)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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